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Introduction

Alunite is a hydroxylated aluminum potassium sulfate mineral with the chemical formula

KAl₃(SO₄)₂(OH)₆.[1][2] First identified in the 15th century, it is a significant secondary mineral

formed through the alteration of potassium-rich volcanic rocks by sulfuric acid-bearing

solutions.[1][2][3] Its presence is often a key indicator in the exploration of high-sulfidation

epithermal gold deposits and other hydrothermal systems.[4][5] For researchers and scientists,

accurate identification of alunite in hand specimens is a critical first step in geological and

materials analysis. This guide provides a comprehensive overview of its diagnostic properties,

standardized experimental protocols for its identification, and a logical workflow to distinguish it

from other common minerals.

Physical and Chemical Properties
The identification of alunite in a hand specimen relies on the careful observation of several key

physical and chemical properties. While it can sometimes appear nondescript, a combination of

tests can provide a definitive identification.[6]

Color and Luster: Alunite's color can range from white to yellow-gray, and it can also exhibit

red or reddish-brown hues.[1][2][7] When pure, the mineral is colorless.[7][8] It typically

displays a vitreous (glassy) luster, though cleavage surfaces can appear somewhat pearly.[7]

[9][10] In its massive, fine-grained forms, the luster may be dull or earthy.[1][3]
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Streak: The streak of a mineral, which is the color of its powder, is a highly reliable diagnostic

tool. Alunite consistently produces a white streak when scraped against an unglazed

porcelain plate.[1][2][9][11]

Hardness: Alunite has a hardness ranging from 3.5 to 4 on the Mohs scale.[1][2][7] This

means it can scratch a copper penny (hardness ~3) but is easily scratched by a steel knife or

glass (hardness ~5.5).

Crystal Habit and Form: While well-formed crystals are not common, when they do occur,

they are typically rhombohedra with angles that make them resemble cubes, or they may be

tabular in shape.[1][8][12] More frequently, alunite is found in massive, granular, fibrous,

columnar, or porcelain-like (porcelaneous) masses.[3][8]

Cleavage and Fracture: Alunite exhibits perfect to good cleavage in one direction, parallel to

its base {0001}.[1][7][8][13] This can be observed as flat, reflective surfaces in crystalline

specimens. When broken in other directions, it displays a conchoidal (curved) to uneven

fracture.[1][8] Massive varieties may have a splintery or earthy fracture.[7][12]

Density: The specific gravity of alunite ranges from 2.6 to 2.9, which is about average for a

translucent mineral.[1][7][8][9]

Chemical Composition and Solubility: As a potassium aluminum sulfate, its key chemical

characteristic for field identification is its insolubility in water and weak acids, including dilute

hydrochloric acid (HCl).[1][2] This property is crucial for distinguishing it from carbonate

minerals. It is, however, soluble in sulfuric acid.[1][2]

Quantitative Data Summary
The key quantitative properties of alunite are summarized in the table below for easy reference

and comparison.
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Property Value/Range Notes

Mohs Hardness 3.5 - 4[1][2][7][9]
Harder than a copper penny,

softer than a steel knife.

Specific Gravity 2.6 - 2.9[1][3][7][8]
Average for non-metallic

minerals.

Streak White[1][2][7][9]
A consistent and reliable

diagnostic property.

Crystal System Trigonal[1][7]
Crystals often appear as

pseudocubic rhombohedra.[1]

Cleavage Perfect on {0001}[7][8]
A single direction of flat, often

pearly breakage.

Experimental Protocols for Identification
To accurately identify alunite and differentiate it from minerals with a similar appearance, a

series of simple, standardized tests should be performed on the hand specimen.

Hardness Test
Objective: To determine the mineral's hardness relative to the Mohs scale.

Methodology:

Select a fresh, unweathered surface on the specimen.

Attempt to scratch the surface with the edge of a copper penny (Mohs hardness ≈ 3).

Alunite should resist being scratched or be scratched with difficulty.

Attempt to scratch the surface with the point of a steel knife blade or a piece of glass

(Mohs hardness ≈ 5.5). The steel should easily scratch the alunite, leaving a visible

groove.

Result: A mineral that scratches a copper penny but is scratched by steel has a hardness

between 3 and 5.5, consistent with alunite's hardness of 3.5-4.[2]
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Streak Test
Objective: To determine the true color of the mineral in powdered form.[14][15]

Methodology:

Obtain an unglazed porcelain streak plate (hardness ≈ 7).[11]

Select a corner or edge of the alunite specimen.

Press the specimen firmly against the plate and drag it across the surface to create a line

of powder.

Observe the color of the powder against the white background of the plate.

Result: Alunite will produce a distinct white powder, regardless of the color of the hand

specimen.[1][2]

Cleavage and Fracture Examination
Objective: To observe the characteristic way the mineral breaks.

Methodology:

Examine the specimen under good lighting, using a hand lens if necessary.

Rotate the specimen to see if there are any large, flat, parallel surfaces that reflect light

simultaneously. This indicates a cleavage plane. In alunite, this basal cleavage is often

pearly in luster.[1][8]

Examine other broken surfaces. Look for curved, shell-like (conchoidal) fractures or

irregular, uneven surfaces where the mineral has broken across its cleavage plane.[8]

Result: The presence of one primary direction of flat breakage combined with uneven or

conchoidal fractures in other directions is characteristic of alunite.

Acid Test
Objective: To distinguish alunite from carbonate minerals like calcite and dolomite.
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Methodology:

Place a drop of 10% dilute hydrochloric acid (HCl) on a fresh surface of the specimen.

Observe the reaction closely. Carbonate minerals will effervesce (fizz), releasing carbon

dioxide bubbles.

Result: Alunite will show no reaction to the dilute HCl.[16] This lack of effervescence is a

critical diagnostic feature to differentiate it from minerals like limestone or dolomite, which

it can closely resemble in massive form.[1][2]

Distinguishing Alunite from Similar Minerals
Massive, fine-grained alunite can be easily confused with several other common minerals. The

following table highlights key differences.
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Mineral
Hardness
(Mohs)

Streak
Reaction to
Dilute HCl

Distinguishing
Features

Alunite 3.5 - 4[1] White[1] None[16]

Vitreous/pearly

luster; basal

cleavage.

Calcite 3 White Vigorously fizzes

Softer than

alunite; perfect

rhombohedral

cleavage.

Dolomite 3.5 - 4 White

Fizzes weakly

only when

powdered

Similar hardness,

but will react to

acid when

powdered.

Kaolinite 2 - 2.5 White None

Much softer than

alunite; has a

distinct clay-like

or earthy feel.

Massive Quartz 7 White None

Much harder

than alunite; will

easily scratch

steel.

Anhydrite 3 - 3.5 White None

Slightly softer;

often has three

cleavage

directions at 90°.

Logical Workflow for Alunite Identification
The following diagram illustrates a systematic workflow for identifying alunite in a hand

specimen based on the diagnostic tests described above.
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Start:
Hand Specimen

Visual Inspection:
- Color: White, gray, yellowish, reddish

- Luster: Vitreous to pearly/earthy
- Habit: Massive, granular, fibrous

Hardness Test (Mohs)

Streak Test3.5 - 4

Not Alunite
(e.g., Quartz)

> 4.5
(Scratches steel)

Not Alunite
(e.g., Kaolinite, Talc)

< 3
(Softer than penny)

Acid Test (HCl)
White

Not Alunite
(Streak not white)

Not White

Not Alunite
(e.g., Calcite, Dolomite)

Fizzes (Effervesces)

Likely Alunite
Confirm with cleavage

and associations

No Reaction

Click to download full resolution via product page

A flowchart illustrating the step-by-step process for identifying alunite in a hand specimen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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